1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(pyridin-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(4-fluorophenyl)pyridazin-3-yl]-N-pyridin-3-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H20FN5O/c22-17-5-3-15(4-6-17)19-7-8-20(26-25-19)27-12-9-16(10-13-27)21(28)24-18-2-1-11-23-14-18/h1-8,11,14,16H,9-10,12-13H2,(H,24,28)
• InChI Key: GUHWHUYYMHBPDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CN=CC=C2)C3=NN=C(C=C3)C4=CC=C(C=C4)F
• Molecular Formula: C21H20FN5O
• Molecular Weight: 377.4 g/mol

Description

1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(pyridin-3-yl)piperidine-4-carboxamide, also known as Compound A, is a novel small molecule that has been gaining attention in the field of drug discovery. It has shown potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Scientific Research Applications

Heterocyclic Synthesis and Applications

• The synthesis of N,S-containing heterocycles using aminomethylation of piperidinium derivatives demonstrates the potential of such compounds in creating novel heterocycles with possible applications in drug development and materials science (Dotsenko et al., 2012).

Cancer Treatment Applications

• Compounds with a similar structure have been investigated as Aurora kinase inhibitors, suggesting potential applications in treating cancer by inhibiting key proteins involved in cell division (ロバート ヘンリー，ジェームズ, 2006).

Antimicrobial and Antituberculosis Activities

• Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed and synthesized, showing promising activity against Mycobacterium tuberculosis, indicating potential for developing new antituberculosis agents (Jeankumar et al., 2013).